Cas no 2167660-76-4 (5-methyl-2-(piperidin-4-yl)piperidine)

• Product Name: 5-methyl-2-(piperidin-4-yl)piperidine
• CAS No: 2167660-76-4
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5859103
• PubChem ID: 57049710
• Update Time: 2025-10-14

5-methyl-2-(piperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(piperidin-4-yl)piperidine
• EN300-1477635
• 2167660-76-4

• Inchi： 1S/C11H22N2/c1-9-2-3-11(13-8-9)10-4-6-12-7-5-10/h9-13H,2-8H2,1H3
• InChI Key： XPQDGNMMICYDNR-UHFFFAOYSA-N
• SMILES： N1CC(C)CCC1C1CCNCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.1Ų

Additional information on 5-methyl-2-(piperidin-4-yl)piperidine

Introduction to 5-methyl-2-(piperidin-4-yl)piperidine (CAS No. 2167660-76-4)

5-methyl-2-(piperidin-4-yl)piperidine, identified by its Chemical Abstracts Service number CAS No. 2167660-76-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 5-methyl-2-(piperidin-4-yl)piperidine make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The piperidine ring is a common motif in many drugs due to its ability to enhance binding affinity and metabolic stability. In particular, the presence of a methyl group at the 5-position and a piperidin-4-yl substituent at the 2-position introduces specific interactions that can be exploited for therapeutic purposes. This compound has garnered attention in recent years due to its role in the development of novel therapeutic agents.

Recent research has highlighted the potential of 5-methyl-2-(piperidin-4-yl)piperidine as a key intermediate in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have demonstrated its utility in the development of compounds with anti-inflammatory and analgesic properties. The ability of this molecule to modulate biological pathways makes it a promising candidate for further exploration in medicinal chemistry.

In addition to its therapeutic applications, 5-methyl-2-(piperidin-4-yl)piperidine has been investigated for its role in enhancing drug delivery systems. The piperidine moiety can improve the solubility and bioavailability of other drugs, making it a valuable component in formulations designed to improve therapeutic efficacy. This property is particularly relevant in the context of developing treatments for diseases that require precise targeting and controlled release.

The synthesis of 5-methyl-2-(piperidin-4-yl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and confirming its structural integrity.

The pharmacological profile of 5-methyl-2-(piperidin-4-yl)piperidine has been extensively studied in preclinical models. These studies have revealed its potential as a scaffold for developing new drugs with improved pharmacokinetic properties. The compound’s ability to interact with biological targets suggests that it may have applications in treating conditions such as neurodegenerative diseases, where modulation of neurotransmitter systems is crucial.

One notable area of research involves the use of 5-methyl-2-(piperidin-4-yl)piperidine in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with fewer side effects. The piperidine-based structure of this compound makes it an attractive candidate for such applications.

The safety and toxicity profiles of 5-methyl-2-(piperidin-4-yl)piperidine are also subjects of ongoing investigation. Comprehensive toxicological studies are necessary to assess its potential risks and ensure safe usage in clinical settings. These studies include acute toxicity tests, chronic exposure assessments, and evaluation of potential long-term effects on organ systems.

In conclusion, 5-methyl-2-(piperidin-4-yl)piperidine (CAS No. 2167660-76-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.